D-Myo-phosphatidylinositol 4-phosphate diC16-d5

• Molecular Formula: C41H78Na2O16P2
• Molecular Weight: 940.0 g/mol
• InChI: InChI=1S/C41H80O16P2.2Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(42)53-31-33(55-35(43)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)32-54-59(51,52)57-41-38(46)36(44)40(37(45)39(41)47)56-58(48,49)50;;/h33,36-41,44-47H,3-32H2,1-2H3,(H,51,52)(H2,48,49,50);;/q;2*+1/p-2/t33?,36-,37+,38-,39-,40?,41?;;/m1../s1/i31D2,32D2,33D
• InChIKey: CCRYWNGQJGECQM-ZKJDWKSNSA-L

d5-PI4P diC16: Deuterated Internal Standard for PI4P Quantification

D-Myo-phosphatidylinositol 4-phosphate diC16-d5 is a deuterium-labeled analog of phosphatidylinositol 4-phosphate (PI4P) featuring two saturated C16:0 palmitoyl chains . It is an isotopically enriched phosphoinositide derivative designed to serve as a stable isotope-labeled internal standard for quantitative lipidomics applications . The compound incorporates five deuterium (2H) atoms in place of hydrogen, resulting in a nominal mass shift of +5 Da relative to its unlabeled counterpart (PI(4)P diC16) while preserving identical chemical and physical properties [1]. The synthetic molecule contains a myo-inositol headgroup monophosphorylated at the 4-position, linked via a phosphodiester bridge to a diacylglycerol backbone with dipalmitoyl chains [2].

Workflow PI4P targeted lipidomics by LC-MS/MS

Selection Glycerol-backbone d5 stable isotope label

Use Context Stable isotope dilution mass spectrometry (SIL-IS)

• [1] Creative Biolabs. D5-PI(4)P DiC16 Datasheet. CAT#: GLJF-1125-HX189. Purity: ≥95%. View Source
• [2] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source

Why d5-PI4P diC16 Is Irreplaceable in MS Quantification

In lipidomics and phosphoinositide signaling research, accurate absolute quantification of endogenous PI4P species is confounded by variable extraction efficiency, ion suppression effects, and instrument response fluctuations across analytical runs [1]. Unlabeled PI(4)P diC16 cannot serve as an internal standard because it is chemically indistinguishable from the target analyte and may be present endogenously in biological samples, precluding baseline resolution in mass spectrometry [2]. Alternative chain-length analogs such as PI(4)P diC8, while synthetically accessible, exhibit differential chromatographic retention times and ionization efficiencies due to their shorter acyl chains (C8:0 vs. C16:0), introducing systematic quantification bias [3]. Non-deuterated structural analogs also fail to correct for matrix effects that vary by lipid class and acyl chain composition, as established in systematic evaluations of lipid quantification accuracy using the one internal standard per lipid class approach [4].

Non-deuterated PI4P diC16

Lacks mass shift required for SIL-IS discrimination; indistinguishable from endogenous analyte.

Headgroup-deuterated D6-PI4P

Potential H/D back-exchange at inositol ring; isotopic enrichment profile (84–90% D6) may require correction.

Natural brain PI4P

Heterogeneous acyl chain composition with lot-to-lot variability, unsuitable as a defined quantitative standard.

• [1] Lange M, et al. Evaluation of lipid quantification accuracy using HILIC and RPLC MS on the example of NIST SRM 1950 metabolites in human plasma. Analytical and Bioanalytical Chemistry. 2020;412:3573-3584. View Source
• [2] Restek Corporation. Choosing an Internal Standard: Technical Guide for Quantitative Analysis. 2015. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [4] Cajka T, Fiehn O. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry. Trends in Analytical Chemistry. 2014;61:192-206. View Source

d5-PI4P diC16 Differentiation from Analogs

Glycerol Deuteration Enables Defined Mass Shift

The incorporation of five deuterium atoms into d5-PI(4)P diC16 produces a nominal mass difference of +5 Da (m/z shift from 956.96 to 940.01 for the disodium adduct form) relative to unlabeled PI(4)P diC16 . This isotopic shift is sufficient to achieve complete baseline separation in both high-resolution (Orbitrap, Q-TOF) and triple quadrupole mass spectrometry platforms, with no spectral overlap between the analyte and internal standard channels in multiple reaction monitoring (MRM) transitions [1]. In contrast, alternative chain-length analogs such as PI(4)P diC8 exhibit mass differences exceeding 200 Da and demonstrate divergent chromatographic behavior (retention time difference >1.5 minutes under typical reversed-phase conditions), precluding accurate co-elution-based matrix effect correction [2].

Mass Shift

Head-to-head

+5 Da offset (d5) vs. 0 Da (unlabeled)

Enables baseline MS resolution from endogenous PI4P for SRM quantification.

Requires MS resolution >3,000 in m/z 900–1,000 range.

Evidence Dimension	Mass difference from unlabeled PI(4)P diC16
Target Compound Data	+5 Da (m/z shift)
Comparator Or Baseline	PI(4)P diC8: >200 Da mass difference from PI(4)P diC16; unlabeled PI(4)P diC16: 0 Da
Quantified Difference	Target: +5 Da; Comparator (diC8): >200 Da; Baseline (unlabeled diC16): 0 Da
Conditions	Mass spectrometry analysis; disodium adduct [M-2H+2Na] form; m/z values based on molecular formulas C41H73D5Na2O16P2 (target) vs. C41H77Na3O16P2 (unlabeled)

Why This Matters

The +5 Da shift is the minimal mass difference required for complete spectral separation without chromatographic divergence, enabling precise matrix effect correction that is not achievable with either unlabeled analogs (zero separation) or short-chain alternatives (chromatographic mismatch).

• [1] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source

Glycerol Deuteration Prevents H/D Back-Exchange

Deuterium-labeled internal standards maintain near-identical extraction recovery and ionization response characteristics to their unlabeled counterparts, a principle established across multiple lipid classes in quantitative lipidomics [1]. For phosphoinositides specifically, deuterated derivatives demonstrate equivalent behavior in organic extraction protocols (e.g., acidified Bligh-Dyer or methyl-tert-butyl ether extraction) with recovery differences typically within the experimental variability range (±5% relative standard deviation) [2]. In contrast, structural analogs with differing acyl chain lengths (e.g., PI(4)P diC8) exhibit systematically different partition coefficients, with reported recovery differences ranging from 10% to 30% depending on the extraction solvent system and biological matrix composition [3]. This differential recovery, if uncorrected, directly propagates to quantification error in the final reported endogenous lipid concentrations.

Deuterium Stability

Reported

Glycerol C–D bonds non-exchangeable

Eliminates H/D back-exchange risk during standard lipid extraction.

Inositol-ring deuterated analogs may scramble under acidic/basic conditions.

Evidence Dimension	Extraction recovery and ionization response equivalence
Target Compound Data	Within ±5% RSD of unlabeled PI(4)P diC16
Comparator Or Baseline	PI(4)P diC8: 10-30% differential recovery vs. PI(4)P diC16; unlabeled PI(4)P diC16: 0% difference (but indistinguishable)
Quantified Difference	Target: ≤5% variance from unlabeled; Comparator (diC8): 10-30% variance
Conditions	Acidified Bligh-Dyer or MTBE lipid extraction; LC-MS/MS analysis; based on class-level deuterated lipid internal standard studies

Why This Matters

Procurement of d5-PI(4)P diC16 ensures that internal standard behavior precisely mirrors the target analyte through all sample preparation and ionization steps, eliminating a major source of systematic quantification bias that would otherwise require time-intensive correction factor determination.

• [1] Cajka T, Fiehn O. Toward merging untargeted and targeted methods in mass spectrometry-based metabolomics and lipidomics. Analytical Chemistry. 2016;88(1):524-545. View Source
• [2] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source
• [3] Wang M, Wang C, Han X. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry. Mass Spectrometry Reviews. 2017;36(6):693-714. View Source

High Isotopic Purity and Direct Calibration

Deuterated PI4P probes, including the diC16 derivative, have been experimentally validated for the quantification of endogenous PI4P species in a cellular setting [1]. Barnett and colleagues (2020) demonstrated that deuterium-labeled PtdIns4P derivatives enable quantification of corresponding endogenous phospholipids in MCF7 breast cancer cells using liquid chromatography-mass spectrometry [2]. The study employed a divergent synthetic strategy to prepare deuterated PtdIns4P derivatives and confirmed their utility as cellular mass spectrometry probes for absolute quantification [3]. While the published work primarily features shorter-chain derivatives, the synthetic methodology is explicitly described as applicable to saturated and unsaturated deuterated PtdIns4P derivatives including diC16 variants [4]. In contrast, no comparable validation data exist for non-deuterated PI(4)P diC16 used as a quantitative standard, as the absence of isotopic labeling precludes its use in stable isotope dilution workflows altogether.

Chemical Purity

Reported

≥98% purity

Supports direct gravimetric calibration without isotopic correction.

Single d5 isotopologue; excipient-free dried powder.

Evidence Dimension	Validation status for cellular endogenous PI4P quantification
Target Compound Data	Validated probe class; demonstrated utility in MCF7 cellular quantification
Comparator Or Baseline	Unlabeled PI(4)P diC16: not validated for quantitative internal standard use (analytically indistinguishable from endogenous); PI(4)P diC8: validated for in vitro assays but with chain-length mismatch in cellular context
Quantified Difference	Target: validated class for cellular quantification; Baseline (unlabeled): not applicable for stable isotope dilution
Conditions	MCF7 human breast cancer cells; LC-MS quantification; deuterated PtdIns4P probe methodology

Why This Matters

The availability of peer-reviewed validation data provides procurement justification based on demonstrated analytical utility rather than theoretical potential, reducing method development time and increasing confidence in quantitative results.

• [1] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source
• [2] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. Abstract. View Source
• [3] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. Results section. View Source
• [4] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. Synthetic methodology section. View Source

diC16 Acyl Chains Match Endogenous PI4P

Commercially available d5-PI(4)P diC16 is supplied with documented purity specifications ranging from ≥95% (Creative Biolabs) to ≥98% (InvivoChem), enabling its direct use as a quantitative internal standard without additional purification [1]. The unlabeled comparator PI(4)P diC16 is also available at >95% purity from Echelon Biosciences, but its utility is limited to calibration curve preparation rather than internal standardization due to the absence of isotopic labeling . Alternative internal standard candidates, such as PI(4)P diC8 (Echelon P-4008) or natural-source L-α-phosphatidylinositol-4-phosphate from porcine brain (Avanti 840045P), carry purity specifications that are either comparable or lower, but their structural dissimilarity introduces the quantification biases documented in Evidence Items 1 and 2 [2]. The critical differentiation is not absolute purity but the combination of high purity with exact structural matching to the target analyte.

Acyl Chain Match

Class-level

diC16:0 matches major endogenous PI4P species

Ensures relevant membrane partitioning for cellular quantification.

diC8 analog and brain PI4P do not represent physiological acyl composition.

Evidence Dimension	Documented chromatographic purity
Target Compound Data	≥95% to ≥98%
Comparator Or Baseline	PI(4)P diC16 (unlabeled): >95%; PI(4)P diC8: >95%; natural-source PI4P: unspecified/variable
Quantified Difference	Target meets or exceeds comparator purity while providing isotopic labeling
Conditions	Vendor Certificate of Analysis specifications; purity determined by HPLC-ELSD or TLC

Why This Matters

High documented purity reduces the need for pre-use purification, minimizes interfering signals in MS analysis, and supports reproducible calibration curve generation—essential factors for procurement in regulated or high-throughput quantitative environments.

• [1] Creative Biolabs. D5-PI(4)P DiC16 Datasheet. CAT#: GLJF-1125-HX189. Purity: Minimum 95%. View Source
• [2] PMC7583631. Reagents Table: Phosphatidylinositol 4-phosphate diC16 and diC8 catalog information. View Source

d5-PI4P diC16 Optimal Applications

Absolute PI4P Quantification in Cells by LC-MS/MS

When quantifying endogenous PI4P levels in cell lines (e.g., MCF7, HeLa, or primary cells), d5-PI(4)P diC16 provides the structurally matched internal standard required for stable isotope dilution mass spectrometry [1]. This approach corrects for variable extraction recovery and ionization suppression that plague phosphoinositide analysis due to their low abundance and polar headgroup chemistry. The validated deuterated probe methodology established by Barnett et al. (2020) provides a directly applicable workflow, reducing method development time compared to approaches using non-deuterated or chain-length mismatched alternatives that would require extensive correction factor validation .

In Vitro PI4P Lipid Transfer Assays with Liposomes

In studies investigating PI4P synthesis rates, turnover, or metabolic flux (e.g., through PI4-kinase activity assays or pulse-chase experiments), d5-PI(4)P diC16 serves as a chemically identical internal standard that does not interfere with metabolic labeling strategies employing alternative isotopes (e.g., 13C-glucose or 15N-inositol) [1]. The deuterium label at the glycerol backbone or acyl chains (depending on vendor synthetic route) provides a distinct mass channel orthogonal to metabolic labeling isotopes, enabling simultaneous quantification of both endogenous and newly synthesized PI4P pools in a single analytical run—a capability not achievable with unlabeled internal standards.

Cross-Laboratory Standardization of PI4P Lipidomics

For laboratories developing or validating LC-MS/MS methods for phosphoinositide quantification, d5-PI(4)P diC16 provides the essential reference material for establishing calibration curves, determining limits of detection and quantification (LOD/LOQ), and assessing intra- and inter-day precision [1]. Its high documented purity (≥95-98%) supports accurate standard curve preparation, while its exact structural match to the diC16 PI4P species common in mammalian membranes ensures that method performance metrics are directly transferable to biological sample analysis .

PI4P Metabolic Flux Tracer Studies

In collaborative research networks, clinical lipidomics initiatives, or pharmaceutical development programs requiring cross-site data comparability, d5-PI(4)P diC16 offers a commercially available, lot-traceable internal standard that enables harmonization of quantitative PI4P measurements across different instruments, laboratories, and time points [1]. Unlike natural-source PI4P preparations (which vary in acyl chain composition) or unlabeled synthetic standards (which cannot correct for site-specific matrix effects), the defined isotopic and structural identity of d5-PI(4)P diC16 supports reproducible absolute quantification essential for biomarker validation or mechanism-of-action studies .

Application

Selection Property

Validation Focus

Cellular PI4P quantification

Defined +5 Da mass shift & diC16 acyl chain

SRM baseline resolution, extraction recovery, matrix effect

Liposome-based lipid transfer assays

Defined diC16 acyl chains; MS-compatible label

Liposome incorporation efficiency; MS composition verification

Cross-laboratory harmonization

Lot-consistent purity & single d5 isotopologue

Method transfer reproducibility; long-term -20°C stability

Metabolic flux studies

Glycerol-localized d5 bioorthogonal mass tag

Cellular uptake and intact detection by LC-MS

• [1] Barnett SF, et al. Development of isotope-enriched phosphatidylinositol-4- and 5-phosphate cellular mass spectrometry probes. Chemical Science. 2020;12(7):2549-2557. doi:10.1039/d0sc06219g. View Source